Cas no 2229246-09-5 (2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2229246-09-5
• MF: C₆H₇F₂N₃O₃
• MW: 207.134887933731
• CID: 5864691
• PubChem ID: 165742462
• Update Time: 2025-06-08

2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol
• 2229246-09-5
• EN300-1949293

• Inchi： 1S/C6H7F2N3O3/c1-10-5(6(7,8)3-12)4(2-9-10)11(13)14/h2,12H,3H2,1H3
• InChI Key： RCWLMUSWBMMUTD-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=C(C=NN1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 207.04554742g/mol
• Monoisotopic Mass: 207.04554742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.9Ų

Additional information on 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol

Research Briefing on 2,2-Difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol (CAS: 2229246-09-5)

The compound 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol (CAS: 2229246-09-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol as a key intermediate in the development of novel bioactive molecules. The presence of both difluoro and nitro functional groups in its structure makes it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, which have shown promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol exhibits moderate inhibitory effects on certain kinases and proteases. These findings suggest its potential utility as a lead compound for the development of new kinase inhibitors or protease modulators. Furthermore, its metabolic stability and pharmacokinetic properties are currently under investigation, with early data indicating favorable oral bioavailability in animal models.

The mechanism of action of this compound appears to involve the modulation of cellular signaling pathways, particularly those related to oxidative stress and inflammation. Recent proteomic analyses have revealed that treatment with 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol leads to significant changes in the expression levels of several redox-sensitive proteins, suggesting its potential application in conditions characterized by oxidative damage, such as neurodegenerative diseases and certain cancers.

From a medicinal chemistry perspective, the structural features of 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol offer multiple opportunities for structure-activity relationship (SAR) studies. Recent work has focused on modifying the pyrazole ring system and exploring the effects of different substituents on the ethanol moiety. These efforts have yielded several analogs with improved potency and selectivity, some of which are currently undergoing preclinical evaluation.

In conclusion, 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-ol represents a promising chemical entity with diverse potential applications in drug discovery. Its unique combination of functional groups and demonstrated biological activity make it a valuable tool for both academic research and pharmaceutical development. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological properties for specific therapeutic indications.